Pitavastatin 3-Ether Glucuronide
Pitavastatin 3-Ether Glucuronide
Brand Name:
Vulcanchem
CAS No.:
224320-11-0
VCID:
VC0117216
InChI:
InChI=1S/C31H32FNO10/c32-17-9-7-15(8-10-17)24-20-3-1-2-4-22(20)33-25(16-5-6-16)21(24)12-11-18(34)13-19(14-23(35)36)42-31-28(39)26(37)27(38)29(43-31)30(40)41/h1-4,7-12,16,18-19,26-29,31,34,37-39H,5-6,13-14H2,(H,35,36)(H,40,41)/b12-11+/t18-,19-,26+,27+,28-,29+,31-/m1/s1
SMILES:
C1CC1C2=NC3=CC=CC=C3C(=C2C=CC(CC(CC(=O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O)C5=CC=C(C=C5)F
Molecular Formula:
C31H32FNO10
Molecular Weight:
597.592
Pitavastatin 3-Ether Glucuronide
CAS No.: 224320-11-0
Reference Standards
VCID: VC0117216
Molecular Formula: C31H32FNO10
Molecular Weight: 597.592
| CAS No. | 224320-11-0 |
|---|---|
| Product Name | Pitavastatin 3-Ether Glucuronide |
| Molecular Formula | C31H32FNO10 |
| Molecular Weight | 597.592 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[(E,2R,4S)-1-carboxy-6-[2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]-4-hydroxyhex-5-en-2-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C31H32FNO10/c32-17-9-7-15(8-10-17)24-20-3-1-2-4-22(20)33-25(16-5-6-16)21(24)12-11-18(34)13-19(14-23(35)36)42-31-28(39)26(37)27(38)29(43-31)30(40)41/h1-4,7-12,16,18-19,26-29,31,34,37-39H,5-6,13-14H2,(H,35,36)(H,40,41)/b12-11+/t18-,19-,26+,27+,28-,29+,31-/m1/s1 |
| Standard InChIKey | JXYJZHURUPDUSA-SEKOGJSVSA-N |
| SMILES | C1CC1C2=NC3=CC=CC=C3C(=C2C=CC(CC(CC(=O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O)C5=CC=C(C=C5)F |
| Synonyms | (1R,3S,4E)-1-(Carboxymethyl)-5-[2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3-hydroxy-4-penten-1-yl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 126456284 |
| Last Modified | Nov 11 2021 |
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